Cas no 93981-14-7 (6-[(p-tosyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1))

• Product Name: 6-[(p-tosyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• CAS No: 93981-14-7
• MF: C₁₉H₃₄N₂O₇S
• MW: 434.547464847565
• CID: 1982534
• PubChem ID: 44146350
• Update Time: 2025-04-21

6-[(p-tosyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-[(p-tosyl)amino]hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• Hexanoic acid, 6-(((4-methylphenyl)sulfonyl)amino)-, compd. with 2,2',2''-nitrilotris(ethanol) (1:1)
• 6-((p-Tosyl)amino)hexanoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethanol,6-[(4-methylphenyl)sulfonylamino]hexanoic acid
• 93981-14-7
• EINECS 301-097-5
• EC 301-097-5
• DTXCID5048893
• NS00078493
• DTXSID6074968

• Inchi： 1S/C13H19NO4S.C6H15NO3/c1-11-6-8-12(9-7-11)19(17,18)14-10-4-2-3-5-13(15)16;8-4-1-7(2-5-9)3-6-10/h6-9,14H,2-5,10H2,1H3,(H,15,16);8-10H,1-6H2
• InChI Key： QHFFGUZCTJKVDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCCCC(=O)O)(=O)=O.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 434.209
• Monoisotopic Mass: 434.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156A^2